Cas no 1261892-63-0 (4-Chloro-2-(2,5-dimethylphenyl)benzoic acid)

• Product Name: 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid
• CAS No: 1261892-63-0
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319303
• CID: 2761700
• PubChem ID: 53225232
• Update Time: 2025-11-07

4-Chloro-2-(2,5-dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18319303
• 4-CHLORO-2-(2,5-DIMETHYLPHENYL)BENZOIC ACID
• 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid, 95%
• 1261892-63-0
• 5-Chloro-2',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• DTXSID60688964
• 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid

• MDL： MFCD18319303
• Inchi： 1S/C15H13ClO2/c1-9-3-4-10(2)13(7-9)14-8-11(16)5-6-12(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： JXZDYTVCGCELFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 260.0604073Da
• Monoisotopic Mass: 260.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid

Recent Advances in the Study of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0)

The compound 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its chloro and dimethylphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for further pharmacological evaluation.

Pharmacological studies have revealed that 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. These findings suggest that the compound could serve as a lead molecule for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects compared to existing therapeutics.

In addition to its anti-inflammatory effects, recent research has explored the anticancer potential of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Further investigations are underway to elucidate its precise mechanisms of action and to evaluate its efficacy in combination with other anticancer agents. These studies hold promise for the development of novel chemotherapeutic strategies.

The safety and toxicological profile of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid have also been a focus of recent research. Acute and subchronic toxicity studies in animal models have provided valuable insights into its pharmacokinetics and potential adverse effects. While the compound has shown a favorable safety profile at therapeutic doses, further long-term studies are needed to fully assess its suitability for clinical use. These findings are crucial for advancing the compound through the drug development pipeline.

In conclusion, 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. Ongoing research efforts are expected to provide deeper insights into its potential applications and to pave the way for its translation into clinical practice.